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Compound of Interest

Compound Name:
(2-chloro-1H-imidazol-5-

yl)methanol

CAS No.: 1067894-58-9

Cat. No.: B2634743

Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals working with 2-chloro-4-hydroxymethylimidazole. This guide provides in-depth

technical information, troubleshooting advice, and frequently asked questions (FAQs) to

address the challenges associated with the tautomerism of this compound. As a substituted

imidazole, 2-chloro-4-hydroxymethylimidazole exists as a dynamic equilibrium of tautomers,

which can significantly influence its physicochemical properties, reactivity, and biological

activity.[1][2][3] This guide is designed to provide you with the foundational knowledge and

practical methodologies to confidently resolve and characterize these tautomeric forms in your

experiments.

Understanding the Tautomerism of 2-Chloro-4-
hydroxymethylimidazole
Prototropic tautomerism in imidazoles involves the migration of a proton between the two

nitrogen atoms of the imidazole ring.[2][4] For a non-symmetrically substituted imidazole like 2-

chloro-4-hydroxymethylimidazole, this results in two distinct tautomeric forms. The position of
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the equilibrium between these tautomers is influenced by various factors, including the

electronic effects of the substituents, the solvent, pH, and temperature.[4]

The two principal tautomers of 2-chloro-4-hydroxymethylimidazole are:

Tautomer A: 2-chloro-4-(hydroxymethyl)-1H-imidazole

Tautomer B: 2-chloro-5-(hydroxymethyl)-1H-imidazole

It is crucial to understand which tautomer is predominant under specific experimental

conditions, as the different electronic and steric environments of the two forms can lead to

different reaction outcomes and biological interactions.
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2-chloro-4-(hydroxymethyl)-1H-imidazole (Tautomer A) 2-chloro-5-(hydroxymethyl)-1H-imidazole (Tautomer B)Proton Transfer

Sample Preparation

Data Acquisition

Data Analysis

Dissolve 2-chloro-4-hydroxymethylimidazole
in deuterated solvent (e.g., DMSO-d6, CDCl3)

Acquire 1H NMR spectrum at 298 K Acquire 13C NMR spectrum at 298 K

Perform Variable Temperature (VT)
NMR (e.g., 298 K down to 223 K)

Analyze chemical shifts and peak broadening
of imidazole protons Analyze chemical shifts of C4 and C5Observe signal sharpening or splitting at low T

Integrate signals of individual tautomers
(if resolved) to determine ratio
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Structure Building

DFT Calculations

Analysis

Build 3D structure of Tautomer A

Geometry optimization and frequency calculation
for Tautomer A (gas phase)

Build 3D structure of Tautomer B

Geometry optimization and frequency calculation
for Tautomer B (gas phase)

Single-point energy calculation for Tautomer A
with a solvent model (e.g., PCM)

Single-point energy calculation for Tautomer B
with a solvent model (e.g., PCM)

Compare the Gibbs free energies (ΔG)
of the two tautomers

Predict the dominant tautomer in the gas
phase and in solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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